Cas no 158647-63-3 (Hexanoic acid, 4,5,6-trihydroxy-2-oxo-)

• Product Name: Hexanoic acid, 4,5,6-trihydroxy-2-oxo-
• CAS No: 158647-63-3
• MF: C₆H₁₀O₆
• MW: 178.140002727509
• CID: 3802725
• PubChem ID: 37
• Update Time: 2025-04-22

Hexanoic acid, 4,5,6-trihydroxy-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 4,5,6-trihydroxy-2-oxo-
• Hexanoic acid, 4,5,6-trihydroxy-2-oxo- (9CI)
• SCHEMBL13176443
• 158647-63-3
• PD041302
• 3-deoxyhex-2-ulosonic acid
• DTXSID60864781

• Inchi： 1S/C6H10O6/c7-2-5(10)3(8)1-4(9)6(11)12/h3,5,7-8,10H,1-2H2,(H,11,12)
• InChI Key： WPAMZTWLKIDIOP-UHFFFAOYSA-N
• SMILES： OC(CC(C(=O)O)=O)C(CO)O

Computed Properties

• Exact Mass: 178.04773803g/mol
• Monoisotopic Mass: 178.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives